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Compound of Interest

Compound Name: MY-1442

Cat. No.: B12373043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the use of MY-1442, a

novel tubulin polymerization inhibitor, in preclinical xenograft models. The information is based

on preclinical data demonstrating its anti-tumor activity in a gastric cancer model.

Introduction
MY-1442 is a coumarin-based derivative that acts as a potent inhibitor of tubulin

polymerization.[1] Developed by Zhengzhou University, this small molecule targets the

colchicine binding site on β-tubulin, leading to cell cycle arrest and apoptosis in cancer cells.

Preclinical studies have demonstrated significant anti-proliferative and anti-migration effects in

gastric cancer cell lines and noteworthy tumor growth inhibition in a xenograft model.[1]

Mechanism of Action
MY-1442 exerts its anti-cancer effects by disrupting microtubule dynamics, which are crucial for

various cellular processes, including cell division, intracellular transport, and maintenance of

cell shape.

Binding Target: MY-1442 directly binds to the colchicine binding site of β-tubulin.[1]

Effect: This binding inhibits the polymerization of tubulin into microtubules.[1]

Cellular Consequences: The disruption of microtubule formation leads to:
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Cell cycle arrest

Induction of apoptosis

Inhibition of cell migration

Below is a diagram illustrating the proposed signaling pathway for MY-1442's mechanism of

action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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